Cas no 121669-69-0 (tert-butyl 4-methyl-1H-pyrazole-1-carboxylate)

• Product Name: tert-butyl 4-methyl-1H-pyrazole-1-carboxylate
• CAS No: 121669-69-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD24466467
• CID: 3034074
• PubChem ID: 23021524
• Update Time: 2025-04-21

tert-butyl 4-methyl-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-甲基吡唑-1-羧酸叔丁酯
• 1-tert-Butoxycarbonyl-4-methylpyrazole
• 4-Methyl-1H-pyrazole-1-carboxylic acid 1,1-dimethylethyl ester
• tert-butyl 4-methyl-1H-pyrazole-1-carboxylate
• 4-Methylpyrazole-1-carboxylic acid tert-butyl ester
• tert-butyl 4-methyl-1H-pyrazole-1-carboxylate(WXC04541)
• TERT-BUTYL 4-METHYLPYRAZOLE-1-CARBOXYLATE
• 4-methyl-pyrazole-1-carboxylic acid tert-butyl ester
• WEA66969
• t-Butyl 4-methyl-1H-pyrazole-1-carboxylate
• tert-butyl4-methyl-1H-pyrazole-1-carboxylate
• W12763
• MFCD24466467
• AS-71389
• CS-0368470
• LWXRDTVAZNKWMN-UHFFFAOYSA-N
• SCHEMBL427252
• AKOS027428920
• DA-47144
• 121669-69-0
• 1-Boc-4-methyl-1H-pyrazole
• EN300-136408

• MDL： MFCD24466467
• Inchi： 1S/C9H14N2O2/c1-7-5-10-11(6-7)8(12)13-9(2,3)4/h5-6H,1-4H3
• InChI Key： LWXRDTVAZNKWMN-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C)C=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1

Experimental Properties

• Density: 1.07
• Boiling Point: 255 ºC
• Flash Point: 108 ºC